Cas no 1794751-18-0 ({[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate)

• Product Name: {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate
• CAS No: 1794751-18-0
• MF: C₁₈H₁₇Cl₂NO₃
• MW: 366.238483190537
• CID: 5323748
• Update Time: 2025-05-22

{[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-((1-(p-tolyl)ethyl)amino)ethyl 3,4-dichlorobenzoate
• {[1-(4-METHYLPHENYL)ETHYL]CARBAMOYL}METHYL 3,4-DICHLOROBENZOATE
• STL194840
• [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 3,4-dichlorobenzoate
• 2-{[1-(4-methylphenyl)ethyl]amino}-2-oxoethyl 3,4-dichlorobenzoate
• {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate

• Inchi： 1S/C18H17Cl2NO3/c1-11-3-5-13(6-4-11)12(2)21-17(22)10-24-18(23)14-7-8-15(19)16(20)9-14/h3-9,12H,10H2,1-2H3,(H,21,22)
• InChI Key： SGDXNMGZHSXVOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=O)OCC(NC(C)C1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4

Additional information on {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate

Chemical Compound CAS No. 1794751-18-0: {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate

The compound with CAS No. 1794751-18-0, known as {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a carbamoyl group with a 3,4-dichlorobenzoate moiety, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate in the development of high-performance polymers and coatings. The compound's ability to form strong intermolecular bonds has been leveraged in creating materials with enhanced durability and resistance to environmental factors such as UV radiation and moisture. Researchers have also explored its potential in drug delivery systems, where its biocompatibility and controlled release properties are highly advantageous.

The synthesis of {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced catalysts has significantly improved the yield and purity of the compound, making it more accessible for industrial applications. Furthermore, the incorporation of this compound into nanocomposite materials has shown promising results in improving mechanical strength and thermal stability.

In terms of environmental impact, {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate has been studied for its biodegradability under various conditions. Recent findings suggest that under controlled microbial environments, the compound can degrade efficiently without releasing harmful byproducts, aligning with global sustainability goals.

The versatility of {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate extends to its use in electronic materials, where its dielectric properties have been optimized for high-frequency applications. This has opened new avenues in the development of advanced capacitors and antennas used in modern communication systems.

As research continues to uncover new applications for {[1-(4-Methylphenyl)ethyl]carbamoyl}methyl 3,4-dichlorobenzoate, its role in cutting-edge technologies is expected to grow significantly. Its unique combination of chemical properties makes it an indispensable component in the advancement of materials science and pharmaceutical development.